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Compound of Interest

Compound Name: ABC99

Cat. No.: B15622051 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols and application notes for the preparation,

storage, and handling of stock solutions for ABC99 (CAS: 2331255-53-7), a potent and

selective irreversible inhibitor of the Wnt-deacylating enzyme NOTUM[1][2]. Proper preparation

and storage of stock solutions are critical for ensuring experimental reproducibility and

accuracy in research applications, particularly in studies involving the Wnt signaling pathway.

Compound Information
ABC99 is an N-hydroxyhydantoin (NHH) carbamate-based inhibitor with high selectivity for the

serine hydrolase NOTUM[3]. By inhibiting NOTUM, ABC99 prevents the removal of a critical

palmitoleate group from Wnt proteins, thereby preserving Wnt3A-dependent cellular

signaling[1].

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15622051?utm_src=pdf-interest
https://www.benchchem.com/product/b15622051?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6004566/
https://www.medkoo.com/products/20540
https://www.benchchem.com/product/b15622051?utm_src=pdf-body
https://www.medchemexpress.com/abc99.html
https://www.benchchem.com/product/b15622051?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6004566/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 2331255-53-7 [2][4]

Molecular Formula C₂₂H₂₁ClN₄O₅ [2][4]

Molecular Weight 456.88 g/mol [2]

Appearance White to beige powder

Purity ≥98% (HPLC)

Mechanism of Action
Irreversible NOTUM inhibitor

(IC₅₀ = 13 nM)
[1][2][4]

Solubility Data
The solubility of ABC99 varies across different solvents. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing high-concentration stock solutions. It is crucial to use

newly opened, anhydrous DMSO, as hygroscopic DMSO can negatively impact solubility[3].

Solvent Concentration Comments Reference

DMSO 25 mg/mL (~54.7 mM)

Requires sonication

and gentle heating to

80°C

[3]

DMSO 10 mg/mL (~21.9 mM) Clear solution

DMSO 2 mg/mL (~4.4 mM) Clear solution

Acetonitrile 1 mg/mL (~2.2 mM) [4]

Chloroform 1 mg/mL (~2.2 mM) [4]

Methyl Acetate 1 mg/mL (~2.2 mM) [4]

Experimental Protocol: Preparing a 10 mM ABC99
Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO.
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Materials:

ABC99 powder (CAS: 2331255-53-7)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Vortex mixer and/or sonicator

Procedure:

Pre-use Preparation: Before opening the vial, allow the ABC99 powder to equilibrate to room

temperature for at least 60 minutes to prevent condensation[5].

Calculation: Determine the required mass of ABC99 and volume of DMSO. To prepare 1 mL

of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 456.88 g/mol x 1000 mg/g = 4.57 mg

Weighing: Carefully weigh 4.57 mg of ABC99 powder using an analytical balance and place

it into a sterile vial.

Solubilization: Add 1 mL of anhydrous, sterile DMSO to the vial containing the ABC99
powder.

Dissolving: Tightly cap the vial and vortex thoroughly. If necessary, use a sonicator or gentle

warming to ensure the compound is completely dissolved, resulting in a clear solution[3].

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into single-use aliquots in sterile cryogenic vials[5][6].

Storage: Store the aliquoted stock solution as recommended in the table below.
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Storage and Stability
Proper storage is essential to maintain the integrity and activity of ABC99.

Form
Storage
Temperature

Duration Comments Reference

Solid Powder -20°C

Long-term

(months to

years)

Store in a dry,

dark place.
[2]

Stock Solution -20°C Up to 1 month [3][5]

Stock Solution -80°C Up to 6 months

Recommended

for long-term

storage. Avoid

repeated freeze-

thaw cycles.

[3]

Note: The product is stable for several weeks at ambient temperature during shipping[2].

Safety and Handling
ABC99 is for research use only and is not for human or veterinary use[2][4]. Standard

laboratory safety practices should be followed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling the compound[7][8].

Work Area: Handle the powder and prepare solutions in a well-ventilated area or a chemical

fume hood to minimize inhalation exposure.

Disposal: Dispose of unused compound and waste in accordance with local, state, and

federal regulations.

Spills: In case of a spill, prevent spread and clean the area following established laboratory

procedures for hazardous chemicals[8].
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Visualized Diagrams
The following diagram illustrates the role of ABC99 in modulating the Wnt signaling pathway.

Wnt proteins require a palmitoleate group to bind to their receptors. The enzyme NOTUM

removes this group, inactivating Wnt. ABC99 selectively inhibits NOTUM, thereby preserving

the active state of Wnt and promoting downstream signaling.
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Caption: ABC99 inhibits the NOTUM enzyme, preserving Wnt signaling.

This workflow diagram provides a visual summary of the protocol for preparing an ABC99 stock

solution.
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ABC99 Stock Solution Workflow
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Caption: Step-by-step workflow for preparing ABC99 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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